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Compound of Interest

Compound Name: PIK-75
Cat. No.: B7852688
Get Quote
\ J

Part 1: Core Directive & Hazard Context

Executive Safety Summary: PIK-75 is a potent, reversible inhibitor of the p110a isoform of
PI13K and DNA-PK, often exhibiting IC50 values in the low nanomolar range (2-5.8 nM). Due to
its high biological activity and limited toxicological data, it must be handled as a High-Potency
Active Pharmaceutical Ingredient (HPAPI) equivalent (Occupational Exposure Band 4/5).
Standard "Good Laboratory Practice" (GLP) PPE is insufficient.

The Golden Rule of Containment: Protect the operator from the compound, and protect the
compound from the operator. All handling of solid powder must occur within a certified chemical
fume hood or a powder containment balance enclosure.[1]

Hazard Profile & Risk Assessment
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Parameter

Specification

Critical Safety Implication

CAS Number

372196-77-5

Unique identifier for

emergency response.

GHS Classification

Acute Tox. 4 (Oral); Aquatic
Acute 1

Harmful if swallowed (H302);
Very toxic to aquatic life
(H410).

Target Potency

IC50: ~2 nM (DNA-PK), 5.8 nM
(p110a)

Minute quantities can trigger
biological effects. Inhalation of
dust is the highest risk.[2]

Physical State

Solid (Powder) / DMSO

Solution

Powder: High inhalation risk
(aerosolization).[1] Solution:
High absorption risk (DMSO

permeates skin).[3]

Part 2: PPE Matrix & Hierarchy of Controls

The following PPE configuration is mandatory. This protocol uses a "Double-Shell" defense

strategy to prevent skin permeation and cross-contamination.

Table 1: Task-Based PPE Requirements
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Protection Zone

Handling Solid Powder
(Weighing/Aliquot)

Handling Stock Solutions
(Dilution/Assay)

Respiratory

N95 Respirator (minimum) +

Fume Hood

Surgical Mask (if in hood) or
N95

Hand (Inner)

Nitrile (4 mil) - Taped to lab

coat cuff

Nitrile (4 mil)

Hand (Outer)

Nitrile (Extended Cuff, 5-8 mil)

or Neoprene

Nitrile (Standard)

Disposable Tyvek® Lab Coat

Standard Cotton Lab Coat

Body
(Impermeable front) (Buttoned)
] Safety Glasses with Side
Eye/Face Chemical Splash Goggles )
Shields
) ) REQUIRED: Class Il Biosafety
Engineering Recommended: Fume Hood

Cabinet or Fume Hood

Part 3: Operational Protocols (Step-by-Step)
Phase A: Preparation & Engineering Validation

Self-Validating Step: Before retrieving the compound, verify the fume hood face velocity is

between 0.3 — 0.5 m/s (60—100 fpm) using the built-in monitor or a handheld anemometer. If
the alarm is active, STOP.

» Workspace Isolation: Clear the hood of unnecessary clutter to ensure laminar airflow.

e Waste Setup: Place a dedicated solid waste container (labeled "Cytotoxic/High Potency")
inside the hood.

o Static Control: Place an ionizing bar or anti-static gun near the balance. PIK-75 powder is
prone to static charge, which causes dispersal.[1]

Phase B: The "Double-Shell" Donning Sequence

Rationale: Proper donning ensures no skin is exposed between the glove and coat interface.[3]
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. . - 2. Impermeable Gown 3. Seal Interface 4. Outer Gloves VALIDATION:
SIARIE REE 1, M NI Eloves (Cuffs over Inner Gloves) (Tape Gown to Inner Glove) (Extended Cuff) Check Mobility & Seal

Click to download full resolution via product page

Figure 1: The "Double-Shell" donning sequence prevents wrist exposure, a common failure
point.

Phase C: Weighing & Solubilization

Critical Mechanism:[1] Dissolving the solid before removal from the vial minimizes airborne risk.
e Weighing:

o Tare the balance with the receiving vessel (e.g., screw-cap cryovial).

o Use a disposable spatula. Do not reuse.

o Technique: Gently tap the spatula; do not pour.
« In-Vial Solubilization (Preferred):

o Instead of weighing powder out, calculate the solvent volume needed for the entire vendor
vial content to reach a master stock concentration (e.g., 10 mM in DMSO).

o Inject solvent directly into the vendor vial through the septum (if available) or carefully
open in the hood and pipette solvent in.

o Benefit: Eliminates powder transfer and aerosol generation.[3][4][5]
o Decontamination:

o Wipe the exterior of the vial with a Kimwipe soaked in 70% Ethanol/10% Bleach solution
before removing it from the hood.

Phase D: Doffing (Removal) Strategy
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Self-Validating Step: Inspect the inner gloves for discoloration after removing outer gloves. If

color is present, a breach occurred—log as a near-mis

Wash: Wash hands with soap and water for 60 seco

S.

Outer Gloves: Peel off inside-out, disposing directly into the hood waste container.
Gown: Unfasten and roll outward (contaminated side in).

Inner Gloves: Remove last, ensuring you do not touch the outside of the glove.[3]

nds immediately.

Part 4: Emergency Response & Disposal[1]

Spill Response Decision Tree

In the event of a spill, immediate categorization determines the response.

Spill Detected

Assess Form

Y

Solid Powder

|
1. Cover with wet paper towel

I I
|

: (Prevent Dust) : 2

|

| 1

2. Wipe with 10% Bleach

Disposal:

Liquid Solution

-
1. Absorb with pads :

. Clean with Detergent |

3. Rinse with Alcohol |

Seal in HazMat Bag -> Incineration

Click to download full resolution
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Figure 2: Protocol for containing and neutralizing PIK-75 spills based on physical state.

Disposal Specifications

* Solid Waste: All pipette tips, weigh boats, and gloves must be incinerated. Label as "Toxic
Organic/Cytotoxic."

¢ Liguid Waste: Collect in a dedicated carboy. Do NOT pour down the drain. PIK-75 is very
toxic to aquatic life (H410).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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